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Compound of Interest

Compound Name: 4-Hydroxybenzyl cyanide

Cat. No.: B020548 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Hydroxybenzyl Cyanide

For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount to ensuring laboratory safety and experimental integrity. 4-
Hydroxybenzyl cyanide, a versatile intermediate in organic synthesis, requires careful

management due to its potential hazards. This guide provides a comprehensive overview of its

safety data, handling precautions, and emergency procedures, compiled from various safety

data sheets.

Hazard Identification and Classification
4-Hydroxybenzyl cyanide is classified as hazardous under the Globally Harmonized System

(GHS). It is harmful if swallowed, in contact with skin, or inhaled.[1][2][3] The substance can

cause skin and serious eye irritation.[1][2][4]

Potential Health Effects:

Ingestion: May cause severe gastrointestinal tract irritation, cardiac disturbances, and tissue

anoxia, characterized by weakness, headache, dizziness, confusion, and cyanosis (bluish

skin).[5]

Inhalation: Can lead to respiratory tract irritation and may produce effects similar to ingestion.

[5]
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Skin Contact: May be absorbed through the skin in harmful amounts.[5]

Eye Contact: May cause eye irritation.[5]

The primary hazards associated with this compound are summarized in the table below.

GHS Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[4][6][7]

Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin[7]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1][2][4][7]

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation[1][2][4][7]

Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled[7]

Specific target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)
H335: May cause respiratory irritation[4][7]

Physical and Chemical Properties
Understanding the physical and chemical properties of 4-Hydroxybenzyl cyanide is essential

for its safe storage and handling.
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Property Value

Molecular Formula C₈H₇NO[6][7]

Molecular Weight 133.15 g/mol [6][7]

Appearance Light brown or yellow solid/powder[5][8][9]

Melting Point 67-71 °C[6][8][10]

Boiling Point 329-330 °C @ 760 mmHg[7][10]

Solubility Sparingly soluble in water[3][9]

Vapor Pressure 8.91E-05 mmHg @ 25°C[3]

Flash Point 137.20 °C (estimated)[10]

Experimental Protocols: Handling, Storage, and
Disposal
Adherence to strict protocols is necessary to minimize risk when working with 4-
Hydroxybenzyl cyanide.

Handling Procedures
Always work in a well-ventilated area, preferably within a chemical fume hood, to control

airborne levels.[5][6]

Avoid the formation of dust and aerosols.[6]

Do not get the substance in eyes, on skin, or on clothing.[5] Avoid breathing dust, fumes, or

gas.[2]

Wash hands and any exposed skin thoroughly after handling.[5][6] Do not eat, drink, or

smoke in the work area.[1][2][6]

Ensure that an eyewash station and safety shower are readily accessible.[5][6]

Storage Conditions
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Store in a cool, dry, and well-ventilated place away from direct sunlight.[5][6][11]

Keep the container tightly closed to prevent contamination and moisture ingress.[5][11] A

recommended storage temperature for the powder is -20°C for long-term stability.[6]

Store separately from incompatible materials such as strong acids, strong bases, strong

oxidizing agents, and strong reducing agents.[5][11] Contact with acids can generate highly

toxic hydrogen cyanide gas.[12]

Disposal Protocol
All waste containing 4-Hydroxybenzyl cyanide must be treated as hazardous waste.[13]

Collect waste in dedicated, clearly labeled, and sealed containers.[13][14] Containers should

be marked "HAZARDOUS WASTE – CYANIDE" and include a warning, "No Acids".[14]

Solid and liquid cyanide wastes must be stored in separate containers.[13][14]

Disposal must be carried out in accordance with local, state, and federal regulations,

typically through a certified hazardous waste management program.[6][14][15]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.
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Required Personal Protective Equipment

Researcher Handling
4-Hydroxybenzyl Cyanide

Eye Protection Skin Protection Respiratory Protection

Chemical Safety Goggles
(EN166 / 29 CFR 1910.133) Impervious Gloves Protective Clothing NIOSH/MSHA Approved

Respirator (if needed)

Click to download full resolution via product page

Required Personal Protective Equipment (PPE).

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[5][11]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

[6][11]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded, if irritation or other symptoms are experienced, or

if working outside of a fume hood.[5][11]

Emergency and First-Aid Procedures
Speed is critical when responding to cyanide exposure.[5][16] Always have a cyanide antidote

kit on hand and seek immediate medical advice for its use.[5]
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Exposure Route First-Aid Protocol

Inhalation

Remove the victim from exposure to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[1][5]

Do not use mouth-to-mouth resuscitation.[6][17]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[5][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][5][6]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Do NOT induce

vomiting. SPEED IS ESSENTIAL; a doctor must

be notified at once.[5][6]

Accidental Release Measures
A clear and efficient response to a spill is crucial to prevent contamination and exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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